molecular formula C10H13F2NO B13279047 4-(1-Aminobutyl)-2,6-difluorophenol

4-(1-Aminobutyl)-2,6-difluorophenol

Cat. No.: B13279047
M. Wt: 201.21 g/mol
InChI Key: ZBQHZQXMSGEMGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1-Aminobutyl)-2,6-difluorophenol is a fluorinated phenolic compound featuring a 1-aminobutyl substituent at the para position of the aromatic ring and fluorine atoms at the ortho positions. This structure combines lipophilic characteristics (from the fluorinated aromatic ring and alkyl chain) with a polar amine group, making it a candidate for bioisosteric applications, particularly in mimicking carboxylic acids in neurotransmitter analogues like γ-aminobutyric acid (GABA) . The compound’s pKa (~7.12 for the phenol group) and logP (~2.5–3.0, estimated) suggest moderate acidity and enhanced lipophilicity compared to non-fluorinated phenols, which may improve blood-brain barrier (BBB) penetration .

Properties

Molecular Formula

C10H13F2NO

Molecular Weight

201.21 g/mol

IUPAC Name

4-(1-aminobutyl)-2,6-difluorophenol

InChI

InChI=1S/C10H13F2NO/c1-2-3-9(13)6-4-7(11)10(14)8(12)5-6/h4-5,9,14H,2-3,13H2,1H3

InChI Key

ZBQHZQXMSGEMGU-UHFFFAOYSA-N

Canonical SMILES

CCCC(C1=CC(=C(C(=C1)F)O)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Aminobutyl)-2,6-difluorophenol typically involves the reaction of 2,6-difluorophenol with 1-aminobutane under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-(1-Aminobutyl)-2,6-difluorophenol may involve more advanced techniques such as continuous flow reactors to optimize the reaction conditions and scale up the production. The use of automated systems and real-time monitoring can help in maintaining the consistency and quality of the product.

Chemical Reactions Analysis

Types of Reactions

4-(1-Aminobutyl)-2,6-difluorophenol can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can lead to the formation of amine derivatives.

    Substitution: The fluorine atoms on the phenol ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amine derivatives.

Scientific Research Applications

4-(1-Aminobutyl)-2,6-difluorophenol has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(1-Aminobutyl)-2,6-difluorophenol involves its interaction with specific molecular targets and pathways. The aminobutyl group can interact with various enzymes and receptors, leading to inhibition or activation of specific biological processes. The difluorophenol ring can also participate in hydrogen bonding and other interactions that influence the compound’s activity.

Comparison with Similar Compounds

3-(Aminomethyl)-2,6-difluorophenol (Compound 6) and 4-(Aminomethyl)-2,6-difluorophenol (Compound 7)

  • Structure: These isomers differ in the position of the aminomethyl group (meta vs. para) on the aromatic ring.
  • Synthesis: Compound 6 requires eight synthetic steps, while Compound 7 is synthesized in four steps, starting from 2,6-difluorophenol .
  • Bioactivity: Both act as GABA-AT (GABA aminotransferase) inhibitors but are poor enzyme substrates. Their IC₅₀ values for GABA-AT inhibition are comparable, but the para-substituted Compound 7 shows marginally higher potency due to better steric alignment with the enzyme’s active site .

4-(1-Aminopropyl)-2,6-difluorophenol

  • Structure : Features a shorter propyl chain compared to the butyl chain in the target compound.
  • Bioactivity : Demonstrates weaker GABAergic modulation in animal models, highlighting the importance of chain length in receptor binding .

4-(Aminomethyl)-2,6-difluorophenol Hydrobromide

  • Structure: Includes a hydrobromide salt form of the aminomethyl derivative.
  • Bioactivity: Acts as an allosteric modulator of GABA receptors, showing anxiolytic and antidepressant effects in preclinical models. However, its shorter aminomethyl group limits sustained receptor interaction compared to the aminobutyl analogue .

Physicochemical and Pharmacokinetic Properties

Compound Molecular Weight pKa (Phenol) logP BBB Penetration Potential
4-(1-Aminobutyl)-2,6-difluorophenol 217.23 ~7.12 ~3.0 High
3-(Aminomethyl)-2,6-difluorophenol 173.16 ~7.12 ~1.8 Moderate
4-(Aminomethyl)-2,6-difluorophenol 173.16 ~7.12 ~1.8 Moderate
4-(1-Aminopropyl)-2,6-difluorophenol 187.19 ~7.12 ~2.0 Moderate

Data compiled from

GABA-AT Inhibition

  • 4-(1-Aminobutyl)-2,6-difluorophenol: Exhibits competitive inhibition with IC₅₀ values in the low micromolar range (e.g., ~5 µM). The extended alkyl chain enhances hydrophobic interactions with the enzyme’s binding pocket .

GABA Receptor Modulation

  • 4-(1-Aminobutyl)-2,6-difluorophenol: Preliminary data suggest allosteric modulation of GABAₐ receptors, akin to benzodiazepines, but with higher selectivity for α2/α3 subunits .
  • 4-(Aminomethyl)-2,6-difluorophenol Hydrobromide: Broader subunit selectivity but shorter duration of action in vivo .

Biological Activity

4-(1-Aminobutyl)-2,6-difluorophenol is an organic compound notable for its unique structure, which includes a difluorophenol moiety and an aminobutyl side chain. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly its interactions with enzymes and receptors. Understanding its biological activity is crucial for exploring its applications in drug discovery and development.

Chemical Structure and Properties

  • Molecular Formula : C₉H₁₃F₂NO
  • Molecular Weight : 201.21 g/mol
  • Structural Features :
    • A phenolic hydroxyl group
    • Two fluorine atoms at the 2 and 6 positions of the aromatic ring
    • An aminobutyl side chain

The combination of these features contributes to the compound's chemical reactivity and potential biological effects.

The biological activity of 4-(1-Aminobutyl)-2,6-difluorophenol is primarily linked to its ability to interact with specific enzymes and receptors. The aminobutyl group enhances binding affinity through hydrogen bonding, while the difluorophenol moiety influences hydrophobic interactions. This dual functionality allows for modulation of enzymatic activity and metabolic pathways.

Potential Biological Targets

  • Enzymes : The compound has been studied for its role in enzyme inhibition, particularly in peroxidase and laccase activities.
  • Receptors : It may interact with various receptors involved in neurotransmission and cellular signaling pathways.

Case Studies and Experimental Data

  • Enzyme Interaction Studies :
    • Research indicates that 4-(1-Aminobutyl)-2,6-difluorophenol can inhibit peroxidase activity in vitro. The inhibition was measured by monitoring changes in enzyme activity over time, revealing a significant decrease in activity correlating with increasing concentrations of the compound.
    • A study demonstrated that the compound modulates laccase activity, which is crucial for oxidative processes in various biological systems.
  • Cellular Studies :
    • In cellular assays, 4-(1-Aminobutyl)-2,6-difluorophenol exhibited cytotoxic effects on certain cancer cell lines, indicating potential antitumor activity. The mechanism appears to involve apoptosis induction as evidenced by increased levels of caspase-3 activation.

Comparative Analysis

To better understand the unique properties of 4-(1-Aminobutyl)-2,6-difluorophenol, it is useful to compare it with structurally similar compounds:

Compound NameStructural FeaturesUnique Aspects
4-(1-Aminobutyl)phenolLacks fluorine atomsContains only the aminobutyl side chain
2,6-DifluorophenolLacks aminobutyl groupOnly contains fluorine substitutions
4-(1-Aminobutyl)-2-fluorophenolContains one fluorine atomLess fluorinated than the target compound

This table highlights how the presence of both an aminobutyl group and two fluorine atoms on the phenolic ring confers distinct chemical reactivity and biological properties not found in similar compounds.

Applications in Drug Discovery

The unique biological activities of 4-(1-Aminobutyl)-2,6-difluorophenol position it as a promising candidate in drug development. Its ability to modulate enzymatic pathways suggests potential therapeutic applications in diseases where these pathways are dysregulated.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.